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Compound of Interest

Compound Name: Amberlyst(R) 15

CAS No.: 39389-20-3

Cat. No.: B1265955

Get Quote

This guide provides comprehensive safety data and handling precautions for Amberlyst® 15, a

strongly acidic, macroreticular ion-exchange resin. It is intended for researchers, scientists, and

drug development professionals who utilize this catalyst in their work.

Product Identification
Product Name: Amberlyst® 15 (dry and wet forms)[1][2]

Synonyms: Ion-exchange resin, Sulfonated polystyrene-divinylbenzene copolymer[2][3]

CAS Number: 9037-24-5, 39389-20-3[2][4]

Recommended Use: Laboratory chemicals, heterogeneous acid catalysis for organic

reactions such as esterification, alkylation, and condensation; not for food, drug, or

household use[2][3].

Hazard Identification
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Amberlyst® 15 is classified as hazardous. The primary hazard associated with this chemical is

its potential to cause serious eye damage or irritation[2][4].

GHS Classification: Serious Eye Damage/Eye Irritation (Category 1)[2].

Signal Word: Danger[2]

Hazard Statements: H319: Causes serious eye irritation[4].

Potential Health Effects:

Eyes: May cause serious eye irritation or damage[1][2][5].

Skin: May cause skin irritation upon prolonged contact[1].

Ingestion: May cause irritation of the digestive tract[1].

Inhalation: May cause respiratory tract irritation[1].

The toxicological properties of this material have not been fully investigated[1].

Physical and Chemical Properties
The following tables summarize the key physical and chemical properties of Amberlyst® 15.

Table 1: Physical Properties

Property Value

Physical Form
Opaque, spherical beads (pale brown to
gray)[3][6]

Odor Odorless[1][5]

Solubility
Insoluble in water and various organic

solvents[1][7]

Density 0.75 g/cm³[7]

Moisture Content (dry form) ≤1.6%
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| Particle Size | 620-830 µm |

Table 2: Chemical and Thermal Properties

Property Value

Chemical Formula C18H18O3S[7]

Molecular Weight 314.399 g/mol [7]

Functional Group Sulfonic Acid[3]

Matrix Styrene-divinylbenzene copolymer[3]

Autoignition Temperature 427 °C / 800.6 °F[2][5]

Flash Point 266.3 °C[4][7]

Maximum Operating Temperature 120-121 °C

| Chemical Stability | Stable under normal temperatures and pressures[1]. |

Handling and Storage
Proper handling and storage are crucial to ensure safety and maintain the integrity of the

product.

Handling:

Work in a well-ventilated area[1][4].

Avoid contact with eyes, skin, and clothing[1].

Avoid the formation of dust[2][4].

Wash hands thoroughly after handling[1].

Do not eat, drink, or smoke when using this product[5].

Storage:
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Store in a tightly closed container[1].

Keep in a cool, dry, and well-ventilated place, around 20°C[1][2].

Store away from incompatible materials, such as strong oxidizing agents (e.g., nitric acid)

[1][3][5].

Do not freeze[5].

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment (PPE) are essential to minimize

exposure.

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification

Eye/Face Protection

Wear appropriate protective eyeglasses
or chemical safety goggles conforming to
EN166 (EU) or OSHA's 29 CFR 1910.133
standards[1][2][8].

Skin Protection

Wear appropriate protective gloves (e.g., PVC

or other plastic) and clothing to prevent skin

exposure[1][9].

| Respiratory Protection | A NIOSH/MSHA or European Standard EN 149 approved respirator is

recommended if dust is generated or irritation is experienced[1][2]. Not typically required if

ventilation is adequate[10]. |

Engineering Controls:

Use adequate ventilation to keep airborne concentrations low[1].

Ensure that eyewash stations and safety showers are close to the workstation location[2]

[5].
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First-Aid Measures
In case of exposure, follow these first-aid protocols immediately.

Table 4: First-Aid Protocols

Exposure Route Protocol

Eye Contact

Immediately flush eyes with plenty of
water for at least 15 minutes, occasionally
lifting the upper and lower eyelids.
Remove contact lenses if present and
easy to do. Seek immediate medical
attention[1][4][5].

Skin Contact

Remove contaminated clothing. Flush skin with

plenty of water for at least 15 minutes. If

irritation persists, call a physician[1][2].

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical aid[1][2].

| Ingestion | Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

with water and have them drink 2-4 cupfuls of water. Never give anything by mouth to an

unconscious person. Get medical aid[1][4]. |

Fire-Fighting and Accidental Release Measures
Fire-Fighting:

Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam[2][5].

Specific Hazards: Thermal decomposition can lead to the release of irritating and toxic

gases, including carbon monoxide, carbon dioxide, and sulfur oxides[1][5].

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://pim-resources.coleparmer.com/sds/96412.pdf
https://www.chemicalbook.com/msds/amberlyst-r-15.pdf
https://www.fishersci.com/store/msds?partNumber=AC202145000&productDescription=AMBERLYST+15+ION-EXCHANG+500GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/96412.pdf
https://www.fishersci.com/store/msds?partNumber=AC202155000&productDescription=AMBERLYST+15%28WET%29+ION-EX+500GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/96412.pdf
https://www.fishersci.com/store/msds?partNumber=AC202155000&productDescription=AMBERLYST+15%28WET%29+ION-EX+500GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/96412.pdf
https://www.chemicalbook.com/msds/amberlyst-r-15.pdf
https://www.fishersci.com/store/msds?partNumber=AC202155000&productDescription=AMBERLYST+15%28WET%29+ION-EX+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC202145000&productDescription=AMBERLYST+15+ION-EXCHANG+500GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/96412.pdf
https://www.fishersci.com/store/msds?partNumber=AC202145000&productDescription=AMBERLYST+15+ION-EXCHANG+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265955?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full

protective gear[2][5].

Accidental Release (Spills/Leaks):

Personal Precautions: Use proper personal protective equipment as indicated in Section

5. Ensure adequate ventilation[2].

Environmental Precautions: Prevent the material from entering drains or waterways[2][4].

Containment and Cleanup: Sweep up or absorb the material and place it into a suitable,

clean, dry, closed container for disposal[1][2]. Avoid generating dust.

Workflow and Hazard Mitigation Diagrams
The following diagrams illustrate the safe handling workflow and the logic for mitigating hazards

associated with Amberlyst® 15.
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Caption: Workflow for the safe laboratory handling of Amberlyst® 15.
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Caption: Logical relationships between hazards, precautions, and responses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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